Cas no 79281-00-8 (2-(3-fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: 2-(3-fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 79281-00-8
• CID: 4659160
• PubChem ID: 15623776
• Update Time: 2025-10-28

2-(3-fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxyphenyl)propanoic acid

Additional information on 2-(3-fluoro-4-methoxyphenyl)propanoic acid

Chemical Profile of CAS No. 79281-00-8: 2-(3-fluoro-4-methoxyphenyl)propanoic acid

The compound with CAS No. 79281-00-8, known as 2-(3-fluoro-4-methoxyphenyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

2-(3-fluoro-4-methoxyphenyl)propanoic acid is characterized by its aromatic ring system, which includes a fluorine atom at the third position and a methoxy group at the fourth position on the phenyl ring. The propanoic acid moiety attached to this aromatic system introduces additional functional groups that enhance the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The presence of the fluorine atom in 2-(3-fluoro-4-methoxyphenyl)propanoic acid contributes to its lipophilicity, which is a critical factor in drug absorption and distribution.

The methoxy group at the fourth position of the phenyl ring introduces electron-donating effects, which can influence the compound's interaction with biological targets such as enzymes and receptors. This makes 2-(3-fluoro-4-methoxyphenyl)propanoic acid a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas.

In terms of synthesis, 2-(3-fluoro-4-methoxyphenyl)propanoic acid can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for further studies.

The application of 2-(3-fluoro-4-methoxyphenyl)propanoic acid extends beyond pharmacology into materials science, where its unique properties make it suitable for use in advanced materials such as polymers and coatings. Its ability to form stable bonds with other molecules makes it a valuable building block in material synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-(3-fluoro-4-methoxyphenyl)propanoic acid under various conditions, providing insights into its stability, reactivity, and potential toxicity. These computational models complement experimental studies, accelerating the development process.

In conclusion, CAS No. 79281-00-8: 2-(3-fluoro-4-methoxyphenyl)propanoic acid is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key molecule for future innovations in medicine and materials science.